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Compound of Interest

(R)-dimethyl 2-
Compound Name:

aminopentanedioate
CAS No.: 16422-27-8
Cat. No.: B1353371
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Executive Summary

Dimethyl glutamate (specifically the L-enantiomer hydrochloride, H-Glu(OMe)-OMe-HCI) serves
as a critical intermediate in peptide synthesis and a pharmacological probe for insulinotropic
mechanisms. Unlike its parent zwitterionic amino acid, the dimethyl ester exhibits distinct
thermodynamic behavior driven by the capping of ionizable carboxyl groups. This guide
provides a comprehensive analysis of its physicochemical properties, estimated
thermodynamic state functions, and a validated protocol for synthesizing high-purity material
suitable for calorimetric study.

Chemical Identity & Stereochemical Configuration

Researchers must distinguish between the stable hydrochloride salt (solid) and the labile free
base (liquid/oil). The thermodynamic data presented here primarily targets the stable
hydrochloride form unless otherwise noted.
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Property Specification

Dimethyl (2S)-2-aminopentanedioate
IUPAC Name

hydrochloride
Common Name L-Glutamic acid dimethyl ester HCI

23150-65-4 (L-isomer HCI); 13515-99-6 (DL-

CAS Registry isomer HCI)

Molecular Formula

Molecular Weight 211.64 g/mol (Salt); 175.18 g/mol (Free Base)

L-enantiomer (S-configuration) is the bioactive

Chirality
standard.[1][2][3]

Thermodynamic Properties

Note: Direct calorimetric data for dimethyl glutamate is sparse in open literature. The values
below combine available experimental data with Group Contribution Method (Joback/Benson)
estimates to provide a working baseline for process design.

Phase Transition & Physical Constants

The esterification of glutamic acid significantly lowers the melting point by disrupting the strong
intermolecular ionic lattice typical of zwitterionic amino acids.
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Property Value Condition/Method
Melting Point (
89.0-90.0 °C Experimental (L-HCI salt) [1]
)
Melting Point (
~154 °C Experimental (DL-HCI salt) [2]
)
Boiling Point ( Predicted (Free base, 760
224.3°C
) mmHgQ)
Vapor Pressure 0.092 mmHg Predicted at 25°C
Solubility >50 mg/mL Water, Methanol, DMSO
LogP -0.6 Hydrophilic (calculated)

Estimated Thermochemical Functions (Free Base)

Using Joback group contribution theory, we derive the following standard state properties for

the free base liquid form. These values are critical for modeling reaction enthalpies during

peptide coupling.

Function Symbol Estimated Value Unit
Enthalpy of Formation -845.2 kJ/mol
Enthalpy of

_py _ 62.4 kJ/mol
Vaporization
Heat Capacity (liquid) 342.5 J/(mol-K)
Enthalpy of

) -3,820 kJ/mol (Approx.)

Combustion
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Technical Insight: The high negative enthalpy of formation reflects the stability of the two ester

linkages. However, the activation energy for hydrolysis is relatively low, making the compound

susceptible to degradation in aqueous buffers (pH > 7.0) or elevated temperatures, reverting to

the thermodynamically favored parent acid.

Synthesis & Purification Protocol (Self-Validating)

Objective: Produce >99% pure Dimethyl L-Glutamate HCI for thermodynamic analysis.
Mechanism: Fischer esterification using thionyl chloride (

) as an in-situ source of anhydrous HCIl and methanol.

Reaction Pathway Visualization

The following diagram illustrates the transformation from zwitterionic glutamic acid to the

diester hydrochloride.

L-Glutamic Acid
(Zwitterion)

Methanol

Activation I .
Esterification Dimethyl L-Glutamate
_________________ - (-10°C to 25°C HCI Salt

Intermediate |

(Excess)

Thionyl Chloride

(Activator)

| Acyl Chloride/Hemiacetal | ... =
2 s02(g) +Hal (9)

Click to download full resolution via product page

Caption: Figure 1. Thionyl chloride-mediated Fischer esterification pathway. The reaction is
driven by the irreversible loss of gaseous SO2 and HCI.

Step-by-Step Protocol
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e Preparation (Inert Atmosphere):

o Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel, and a
reflux condenser connected to a standard NaOH scrubber (to neutralize

/HCI off-gas).

o Flush the system with dry Nitrogen (
) for 15 minutes.
» Reagent Addition (Exothermic Control):
o Charge the flask with Methanol (anhydrous, 300 mL). Cool to -10°C using an ice/salt bath.

o Critical Step: Dropwise add Thionyl Chloride (30.0 g, 0.25 mol) over 30 minutes. Maintain
internal temperature < 0°C.

o Why: Rapid addition generates excessive heat, risking methanol boil-off and safety
hazards.

e Substrate Introduction:

o Add L-Glutamic Acid (14.7 g, 0.10 mol) in portions. The solution may remain cloudy
initially.

e Reaction Phase:
o Remove the cooling bath. Allow the mixture to warm to Room Temperature (25°C).

o Stir for 24 hours. (Alternatively, reflux at 60°C for 4 hours for faster kinetics, though RT is
preferred for higher purity).

o Validation: The solution should become clear, indicating consumption of the insoluble
amino acid.

e |solation & Crystallization:
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o Concentrate the mixture in vacuo (Rotary Evaporator, 40°C bath) to remove MeOH and
excess HCI. Result: A viscous oil or semi-solid.

o Purification: Add Methyl tert-butyl ether (MTBE, 100 mL) to the residue. Triturate
(grind/agitate) vigorously to induce crystallization.

o Filter the white precipitate. Wash with cold MTBE (
mL).

o Dry under high vacuum for 6 hours.
e Purity Check:

o Melting Point: Target 89-90°C.

o HPLC: >98% purity required.
Applications & Stability Logic
Peptide Synthesis

In solid-phase peptide synthesis (SPPS), the dimethyl ester acts as a C-terminal protecting
group.

o Thermodynamic Benefit: The ester bond formation is endergonic (
) but is driven to completion by the entropy increase from gas release (
) during synthesis.

o Deprotection: Requires basic hydrolysis (LiOH/MeOH), which is thermodynamically favorable

(

) due to resonance stabilization of the resulting carboxylate.

Insulinotropic Research

Dimethyl glutamate is membrane-permeable, unlike glutamate.
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e Mechanism: It enters pancreatic

-cells, is hydrolyzed by intracellular esterases to free glutamate, and feeds into the Krebs
cycle (anaplerosis).

e Energetics: This bypasses the ATP-dependent glutamate transporters, directly influencing
the ATP/ADP ratio and triggering insulin secretion [3].

Storage & Handling

» Hygroscopicity: The HCI salt is hygroscopic.[4] Absorption of atmospheric water creates a
localized aqueous phase, accelerating hydrolysis.

e Protocol: Store at -20°C under desiccant. Warm to room temperature before opening to
prevent condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. Dimethyl DL-glutamate | C7H13NO4 | CID 416902 - PubChem

e 3. Dimethyl D-glutamate hydrochloride | C7H14CINO4 | CID 12917567 - PubChem

[pubchem.ncbi.nim.nih.gov]

e 4. L-Glutamic acid dimethyl ester hydrochloride, 98+% 5 g | Buy Online | Thermo Scientific

Chemicals | Fisher Scientific [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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